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Compound of Interest

Compound Name: H-Cys(Z)-OH

CAS No.: 1625-72-5

Cat. No.: B156057 Get Quote

S-Carbobenzyloxy-L-Cysteine[1][2]

Executive Summary
Substance: H-Cys(Z)-OH (S-Carbobenzyloxy-L-Cysteine) Primary Hazard: Chemical stability

(Thiocarbonate linkage), Potential Stench (Thiol degradation), Combustible.[1][2] Disposal

Class: Non-Halogenated Organic Solid (unless HCl salt form).[1][2] Critical Precaution:Strict

Segregation from Strong Oxidizers.[1][2]

Chemical Profile & Hazard Identification
Before disposal, you must validate the specific salt form and purity of your material. The

notation H-Cys(Z)-OH specifically denotes that the Carbobenzyloxy (Z) protection is on the

Sulfur (side chain), leaving the alpha-amine free.[1][2] This creates a thiocarbonate linkage,

which is chemically distinct from the more common N-protected carbamates.[1][2]
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Parameter Specification Technical Note

Chemical Name S-Carbobenzyloxy-L-Cysteine
Thiocarbonate ester structure.

[1][2]

CAS Number 1625-72-5 (HCl Salt)
Verify if your batch is the HCl

salt or free zwitterion.[1][2]

Formula

High Carbon/Oxygen content

makes it suitable for

incineration.[1][2]

Molecular Weight ~255.29 g/mol

Stability Moisture Sensitive

The S-Z bond (thiocarbonate)

is susceptible to hydrolysis,

releasing

and benzyl species.[2]

Incompatibilities Strong Oxidizers

Reaction with oxidizers (e.g.,

Nitric Acid, Peroxides) can be

vigorously exothermic due to

the sulfur moiety.

The "Why" Behind the Protocol (Senior Scientist Insight)
Unlike standard N-protected amino acids (e.g., Z-Cys-OH), the S-Z variant contains a

thiocarbonate bond.[1]

Hydrolysis Risk: In the presence of moisture and Lewis acids, the S-Z group can cleave,

releasing Benzyl Alcohol, Carbon Dioxide, and free Cysteine.

Pressure Hazard: If disposed of in a sealed aqueous acidic waste stream, the release of

can pressurize the container.[1][2]

Stench Potential: Degradation exposes the free thiol (-SH), leading to significant odor issues

in the waste accumulation area.[1][2]
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Pre-Disposal Treatment & Segregation
Objective: Create a self-validating waste stream that prevents cross-reactivity.

Segregation Logic
Do NOT mix with: Oxidizing acids (Nitric, Perchloric) or Bleach (Sodium Hypochlorite).[1][2]

The oxidation of sulfur compounds is exothermic and can destabilize the waste container.[2]

Do NOT mix with: Strong bases. Basic conditions accelerate the hydrolysis of the

thiocarbonate, releasing volatile degradation products.

Labeling Requirements
Regardless of your facility's specific tag system, your label must explicitly state:

"Contains Sulfur-Organic Compounds" "Potential CO2 Gas Generation - Do Not Hermetically

Seal if Wet"[1]

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Dry Powder/Crystals)
Most common scenario for expired or excess reagents.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Glass is

acceptable but poses a breakage risk during incineration handling.[1][2]

Bagging: Place the H-Cys(Z)-OH in a clear, sealable polyethylene bag (secondary

containment) before placing it in the jar. This contains any potential stench if the material

degrades.[1][2]

Tagging: Mark as "Non-Halogenated Organic Solid."
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Correction: If you possess the HCl salt (CAS 1625-72-5), check your facility's limit on

Chloride.[1][2] If strict, tag as "Halogenated Organic Solid." However, most incinerators

accept trace HCl salts in non-halogenated streams.[1][2]

Disposal: Route to High-BTU Incineration.

Scenario B: Liquid Waste (Dissolved in Solvent)
Scenario for reaction mixtures or mother liquors.[1][2]

Solvent Identification: Determine the carrier solvent (e.g., DMF, DCM, Methanol).[1]

Quenching (Optional but Recommended): If the solution is old and smells of sulfur (rotten

eggs), add a small amount of dilute Hydrogen Peroxide (3%) slowly in an ice bath to oxidize

free thiols to disulfides/sulfonic acids, eliminating the odor.[1] Allow to sit for 2 hours before

bottling.

Bottling: Transfer to a solvent-waste carboy.

If solvent is DCM

Halogenated Waste.[1][2]

If solvent is Methanol/DMF

Non-Halogenated Organic Waste.[1][2]

Venting: Ensure the cap is a "vented cap" (particulate filter style) to prevent pressure buildup

from potential

off-gassing.[1][2]

Visualization: Disposal Decision Matrix
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Start: H-Cys(Z)-OH Waste

Physical State?

Solid / Powder Solution / Liquid

Is it HCl Salt? Solvent Type?

Tag: Halogenated Organic Solid

Yes (HCl)

Tag: Non-Halogenated Organic Solid

No (Free Base)

Tag: Halogenated Solvent Waste

DCM, CHCl3

Tag: Non-Halogenated Solvent Waste

MeOH, DMF, EtOAc

Precaution: Double Bag
Label 'Sulfur Content'

Precaution: Use Vented Cap
(Risk of CO2)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation of H-Cys(Z)-OH waste streams based on physical

state and salt formation.[1]

Emergency Contingencies
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Event Immediate Action Rationale

Spill (Solid)
Sweep up gently.[2] Avoid dust

generation.[1][2][3][4][5]

Prevent inhalation

sensitization.[1][2]

Spill (Liquid)
Absorb with vermiculite or clay.

[1][2] Do not use paper towels.

Paper towels increase surface

area and flammability; sulfur

compounds can be difficult to

remove from cellulose.[1][2]

Skin Contact
Wash with soap and water for

15 min.[1][2][6]

Standard peptide hygiene; Cbz

group is a potential sensitizer.

[1][2]

Eye Contact
Flush with water for 15 min.[1]

[2][6][7] Seek medical aid.

Acidic salts (HCl) can cause

corneal damage.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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